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Compound of Interest

Compound Name: Sulfo-Cy5.5 dUTP

Cat. No.: B15138488

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfo-Cy5.5 dUTP is a modified deoxyuridine triphosphate (dUTP) nucleotide that is covalently
labeled with a sulfonated cyanine dye, Sulfo-Cy5.5. This far-red fluorescent probe has
garnered significant attention in the field of molecular biology due to its advantageous spectral
properties, including high photostability and bright fluorescence, making it an invaluable tool for
a variety of research applications. Its enhanced water solubility, a result of sulfonation, further
improves its utility in aqueous buffer systems commonly used in biological assays. This
technical guide provides an in-depth overview of the core applications of Sulfo-Cy5.5 dUTP,
complete with experimental protocols and quantitative data to facilitate its integration into
research and drug development workflows.

Core Properties of Sulfo-Cy5.5 dUTP

The utility of Sulfo-Cy5.5 dUTP is rooted in its distinct physicochemical and spectral
characteristics. The Sulfo-Cy5.5 dye is a member of the cyanine dye family, known for their
high molar extinction coefficients and good quantum yields.
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Property Value Reference
Excitation Maximum ~684 nm [1]
Emission Maximum ~710 nm [1]
Molecular Weight Varies by supplier [2]
Solubility High in aqueous solutions [3]
Quantum Yield ~0.21 [1]

These properties make Sulfo-Cy5.5 dUTP particularly well-suited for applications requiring
sensitive detection in the far-red region of the spectrum, which minimizes autofluorescence
from biological samples.

Key Applications and Experimental Protocols

Sulfo-Cy5.5 dUTP serves as a substrate for various DNA polymerases, allowing for its
enzymatic incorporation into newly synthesized DNA. This enables the fluorescent labeling of
DNA for visualization and quantification in a range of molecular biology techniques.

Terminal deoxynucleotidyl transferase dUTP Nick End
Labeling (TUNEL) Assay for Apoptosis Detection

The TUNEL assay is a widely used method to detect DNA fragmentation, a hallmark of late-
stage apoptosis.[4] The enzyme terminal deoxynucleotidyl transferase (TdT) catalyzes the
addition of labeled dUTPs to the 3'-hydroxyl ends of DNA breaks.[4] The direct incorporation of
a fluorescently labeled nucleotide like Sulfo-Cy5.5 dUTP allows for a one-step detection
process.[4]

This protocol is a general guideline and may require optimization for specific cell types and
experimental conditions.

Materials:
o Fixed cells or tissue sections on slides

e Phosphate-buffered saline (PBS)
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» Permeabilization solution (e.g., 0.1% Triton™ X-100 in PBS)
e TdT reaction buffer

o Terminal deoxynucleotidyl transferase (TdT)

e Sulfo-Cy5.5 dUTP

» Nuclease-free water

e Mounting medium with a nuclear counterstain (e.g., DAPI)
Procedure:

e Sample Preparation:

o For adherent cells, wash with PBS and fix with 4% paraformaldehyde for 15 minutes at
room temperature.

o For tissue sections, deparaffinize and rehydrate through an ethanol gradient.
e Permeabilization:
o Wash the fixed samples twice with PBS.
o Incubate with permeabilization solution for 20 minutes at room temperature.
o Wash twice with PBS.
e TUNEL Reaction:

o Prepare the TUNEL reaction mix by combining TdT reaction buffer, TdT enzyme, and
Sulfo-Cy5.5 dUTP in nuclease-free water. The optimal concentration of Sulfo-Cy5.5
dUTP should be determined empirically but can start in the range of 1-10 uM.

o Incubate the samples with the TUNEL reaction mix in a humidified chamber at 37°C for 60
minutes, protected from light.[5]

e Washing:
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o Wash the samples three times with PBS for 5 minutes each to remove unincorporated

nucleotides.

o Counterstaining and Mounting:

o Counterstain the nuclei with DAPI for 10 minutes.

o Wash briefly with PBS.

o Mount the coverslip using an antifade mounting medium.
 Visualization:

o Visualize the samples using a fluorescence microscope equipped with appropriate filter
sets for Sulfo-Cy5.5 (Excitation/Emission: ~684 nm/~710 nm) and DAPI.

Sample Preparation Labeling

TUNEL Reaction
(TdT Enzyme + Sulfo-Cy5.5 dUTP)

Permeabilization
(e.g., Triton X-100)

Fixation
(e.q., 4% PFA)

Washing

Visualization
CRUIEEENTIE Fluorescence Microsco
(e.q., DAPI) Py

Click to download full resolution via product page
TUNEL Assay Workflow

Fluorescence In Situ Hybridization (FISH)

FISH is a powerful technique used to visualize the presence and location of specific DNA or
RNA sequences within cells and tissues. This is achieved by hybridizing a fluorescently labeled
nucleic acid probe to the target sequence. Sulfo-Cy5.5 dUTP can be used to generate these
fluorescent probes through standard enzymatic labeling methods such as nick translation,

random priming, or PCR.
This protocol provides a general framework for probe labeling and FISH.

Probe Labeling (by Nick Translation):
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e Prepare a reaction mix containing the DNA probe, a nick translation buffer, DNase |, DNA
Polymerase |, and a nucleotide mix including Sulfo-Cy5.5 dUTP. The ratio of labeled to
unlabeled dUTP will influence the final probe fluorescence and should be optimized.

¢ |ncubate the reaction at 15°C for 1-2 hours.

o Purify the labeled probe using a spin column or ethanol precipitation to remove
unincorporated nucleotides.

FISH Procedure:
o Slide Preparation: Prepare chromosome spreads or tissue sections on slides.

o Pretreatment: Treat slides with RNase A and pepsin to remove RNA and proteins that may
interfere with hybridization.

o Denaturation: Denature the cellular DNA and the fluorescent probe separately by heating.

» Hybridization: Apply the denatured probe to the slide, cover with a coverslip, and incubate
overnight in a humidified chamber at 37°C to allow hybridization.

o Post-Hybridization Washes: Wash the slides under stringent conditions to remove non-
specifically bound probes.

o Counterstaining and Mounting: Counterstain with DAPI and mount with an antifade medium.

 Visualization: Image the slides using a fluorescence microscope with appropriate filters for
Sulfo-Cy5.5 and DAPI.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b15138488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Probe Preparation

Probe Labeling with
Sulfo-Cy5.5 dUTP

Detection

Post-Hybridization WasheHF ining & i H Imaging)

Hybridization

Denaturation
(Probe & Sample)

Sample Pretreatment

Click to download full resolution via product page

Fluorescence In Situ Hybridization (FISH) Workflow

Flow Cytometry for Apoptosis Detection

Flow cytometry can be used to quantify apoptotic cells in a population by detecting the
fluorescence of incorporated Sulfo-Cy5.5 dUTP in a TUNEL assay. This allows for high-
throughput analysis of apoptosis in response to various stimuli.

This protocol is a general guide and requires optimization.
Materials:

o Cell suspension

e PBS

 Fixation buffer (e.g., 1% paraformaldehyde)

o Permeabilization buffer (e.g., 70% ethanol)

e TdT reaction buffer

e TdT enzyme

e Sulfo-Cy5.5 dUTP
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e Rinsing buffer

Procedure:

o Cell Preparation: Harvest and wash cells in PBS.

 Fixation: Fix cells in 1% paraformaldehyde on ice for 15-30 minutes.

e Permeabilization: Permeabilize cells by adding ice-cold 70% ethanol and incubating for at

least 30 minutes on ice.
e TUNEL Reaction:
o Wash cells to remove ethanol.

o Resuspend cells in the TUNEL reaction mix containing TdT enzyme and Sulfo-Cy5.5
dUTP.

o Incubate at 37°C for 60 minutes in the dark.
 Staining for Total DNA (Optional):
o Wash cells with rinsing buffer.

o Resuspend in a solution containing a DNA stain like Propidium lodide (PI) or 7-AAD to
analyze DNA content and cell cycle.

e Flow Cytometric Analysis:

o Analyze the cells on a flow cytometer equipped with a laser and detectors appropriate for
Sulfo-Cy5.5 (e.g., 640 nm laser for excitation and a >670 nm emission filter).

Cell Preparation Staining

TUNEL Reaction with
Sulfo-Cy5.5 dUTP

Total DNA Staining
(Optional, e.g., PI)

Harvest & Wash Cells Fixation Permeabilization

Analysis
(Flow Cytometry AnaIysis)—)(Data Analysis)
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Flow Cytometry Apoptosis Analysis Workflow

Quantitative Data Summary

While specific quantitative data for Sulfo-Cy5.5 dUTP across different applications can be
highly dependent on the experimental setup, the following table summarizes key performance
metrics of the Sulfo-Cy5.5 fluorophore, which are indicative of its performance when
conjugated to dUTP.

Parameter Sulfo-Cy5.5 Notes

The far-red emission

minimizes background
Signal-to-Noise Ratio High autofluorescence from

biological samples, leading to

a high signal-to-noise ratio.[6]

Cyanine dyes like Sulfo-Cy5.5
are known for their excellent
N ) resistance to photobleaching,
Photostability High ]
allowing for longer exposure
times and more robust

imaging.[3]

The efficiency of enzymatic
incorporation can be
influenced by the linker arm
Incorporation Efficiency Moderate to High between the dye and the
nucleotide. Longer linkers can
improve incorporation

efficiency.[7]

Conclusion

Sulfo-Cy5.5 dUTP is a versatile and powerful tool for the fluorescent labeling of DNA in a
variety of molecular biology applications. Its superior spectral properties, including bright, far-
red fluorescence and high photostability, make it an excellent choice for sensitive detection in
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techniques such as TUNEL assays, FISH, and flow cytometry. The detailed protocols and
workflow diagrams provided in this guide are intended to facilitate the successful application of
Sulfo-Cy5.5 dUTP in research and drug development, enabling more precise and reliable
analysis of cellular processes like apoptosis and gene expression. As with any fluorescent
probe, optimization of labeling and detection conditions is crucial for achieving the best
possible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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